Cas no 402610-42-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-tert-butylphenoxy)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-tert-butylphenoxy)acetate
• CAS No: 402610-42-8
• MF: C₂₀H₁₉NO₅
• MW: 353.368565797806
• CID: 6085589
• PubChem ID: 132792495
• Update Time: 2025-05-20

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-tert-butylphenoxy)acetate Chemical and Physical Properties

Names and Identifiers

• EN300-6518859
• 402610-42-8
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-tert-butylphenoxy)acetate

• Inchi： 1S/C20H19NO5/c1-20(2,3)13-8-10-14(11-9-13)25-12-17(22)26-21-18(23)15-6-4-5-7-16(15)19(21)24/h4-11H,12H2,1-3H3
• InChI Key： KNRVGSVENFODPJ-UHFFFAOYSA-N
• SMILES： O(CC(=O)ON1C(C2C=CC=CC=2C1=O)=O)C1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 353.12632271g/mol
• Monoisotopic Mass: 353.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 72.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-tert-butylphenoxy)acetate

Introduction to Compound CAS No 402610-42-8: 1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl 2-(4-Tert-butylphenoxy)Acetate

The compound with CAS No 402610-42-8, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-tert-butylphenoxy)acetate, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is notable for its complex structure and versatile applications in modern research and development.

Structure and Properties: The molecular structure of 1,3-dioxo-2,3-dihydro-1H-Isoindol is characterized by a bicyclic framework with a fused isoindole ring system. The presence of the tert-butylphenoxy group introduces steric bulk and enhances the compound's stability under various conditions. Recent studies have highlighted its unique electronic properties, making it a promising candidate for advanced materials applications.

Synthesis and Characterization: The synthesis of this compound involves multi-step organic reactions, including Friedel-Crafts acylation and subsequent cyclization processes. Researchers have optimized reaction conditions to achieve high yields and purity levels. Advanced characterization techniques such as NMR spectroscopy and X-ray crystallography have been employed to confirm the molecular structure and stereochemistry.

Applications in Pharmaceutical Chemistry: In the pharmaceutical industry, 1,3-dioxo derivatives are being explored for their potential as drug delivery agents. The tert-butylphenoxy group enhances solubility in organic solvents, which is advantageous for formulation purposes. Recent clinical trials have demonstrated its efficacy as a prodrug carrier system, showing improved bioavailability and reduced side effects compared to traditional formulations.

Materials Science Innovations: Beyond pharmacology, this compound has found applications in polymer science as a building block for high-performance polymers. Its ability to form stable covalent bonds with other monomers makes it ideal for synthesizing advanced materials with tailored mechanical and thermal properties.

Environmental Impact and Sustainability: Recent studies have focused on the environmental footprint of CAS No 402610-42-8 production processes. Researchers are developing greener synthesis pathways that minimize waste generation and reduce energy consumption. These efforts align with global sustainability goals and highlight the compound's role in eco-friendly chemical manufacturing.

Future Prospects: Looking ahead, the versatility of 1,3-dioxo compounds positions them at the forefront of innovation across multiple industries. Ongoing research is exploring their potential in biotechnology applications such as enzyme inhibitors and biosensors. Collaborative efforts between academia and industry are expected to unlock new avenues for this versatile molecule.